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Compound Name: PF-4800567

Cat. No.: B610042 Get Quote

Application Notes and Protocols for PF-4800567
Audience: Researchers, scientists, and drug development professionals.

Introduction
PF-4800567 is a potent, cell-permeable, and selective inhibitor of Casein Kinase 1 Epsilon

(CK1ε).[1][2] It demonstrates approximately 22-fold greater potency for CK1ε (IC₅₀ = 32 nM)

over Casein Kinase 1 Delta (CK1δ) (IC₅₀ = 711 nM).[3] This selectivity makes PF-4800567 an

invaluable chemical probe for investigating the specific physiological and pathological roles of

CK1ε. This kinase is a crucial regulator in several key signaling pathways, including the

circadian rhythm and Wnt/β-catenin signaling.[4][5][6] These application notes provide detailed

protocols for the proper dissolution and use of PF-4800567 in experimental settings.
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Solvent Concentration Method and Remarks

DMSO 40 - 120 mg/mL

For higher concentrations,

warming in a 50°C water bath

and ultrasonication may be

necessary.[3] It is

recommended to use fresh,

anhydrous DMSO as the

compound's solubility can be

significantly impacted by

hygroscopic DMSO.[1][3]

Ethanol ~1 mg/mL Standard dissolution.[7]

Dimethylformamide (DMF) ~25 mg/mL Standard dissolution.[7]

Aqueous Buffers Sparingly Soluble

For aqueous applications, first

dissolve PF-4800567 in DMF

to create a stock solution. This

stock can then be diluted with

the aqueous buffer of choice. A

1:1 solution of DMF:PBS (pH

7.2) yields a solubility of

approximately 0.5 mg/mL.[7] It

is not recommended to store

aqueous solutions for more

than one day.[7]

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of PF-4800567 for use in various

experiments.

Materials:

PF-4800567 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile polypropylene microcentrifuge tubes

Procedure:

Allow the vial of PF-4800567 to reach room temperature before opening to prevent

condensation.

Weigh the desired amount of PF-4800567 powder in a sterile microcentrifuge tube using a

calibrated analytical balance.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 20 mM).

Vortex the tube for 1-2 minutes to facilitate dissolution. If necessary, sonicate the solution in

a water bath for 5-10 minutes. For higher concentrations, gentle warming to 37°C can aid

dissolution.

Once the powder is completely dissolved and the solution is clear, aliquot the stock solution

into smaller volumes in sterile tubes to minimize freeze-thaw cycles.

Store the stock solutions at -20°C for short-term storage or -80°C for long-term storage

(stable for up to one year).[1]

Protocol 2: Cell-Based Circadian Rhythm Assay
Objective: To assess the effect of PF-4800567 on the period length of the circadian clock in

cultured cells.

Materials:

Mammalian cells expressing a luciferase reporter driven by a clock gene promoter (e.g., Rat-

1 fibroblasts with PER2::Luc)

Complete cell culture medium

Dexamethasone for synchronization
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PF-4800567 stock solution (in DMSO)

Vehicle control (DMSO)

Multi-well plates (white, clear bottom for microscopy)

Luminometer or a device for long-term bioluminescence recording

Procedure:

Seed the reporter cells in multi-well plates and grow to confluency.

Synchronize the cellular clocks by replacing the medium with a medium containing

dexamethasone for 2 hours.

After 2 hours, replace the synchronization medium with fresh, pre-warmed culture medium.

24 hours post-synchronization, treat the cells with the desired final concentrations of PF-
4800567 (e.g., 0.1 µM, 1 µM, 10 µM) by adding the compound directly to the medium.[1]

Include a vehicle control group treated with an equivalent volume of DMSO.

Place the plate in a luminometer and record the bioluminescence signal at regular intervals

(e.g., every 10-30 minutes) for at least 6 days.[1][8]

Analyze the resulting data using appropriate software to determine the period, phase, and

amplitude of the circadian rhythm. Compare the parameters of PF-4800567-treated cells to

the vehicle control.
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Caption: Inhibition of CK1ε by PF-4800567 in the circadian rhythm pathway.
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Caption: Role of CK1ε in Wnt/β-catenin signaling and its inhibition by PF-4800567.
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Caption: General workflow for cell-based experiments using PF-4800567.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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